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Compound of Interest

Compound Name: 4-Propyl-1-indanone

Essential Safety and Handling Guide for 4-
Propyl-1-indanone

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Propyl-1-indanone was not available at
the time of this writing. The following guidance is based on the safety data of structurally similar
compounds, including 1-indanone and 4-hydroxy-1-indanone. It is imperative to treat 4-Propyl-
1-indanone with at least the same level of caution as these related substances. This
information should be used as a starting point for a full risk assessment.

This guide provides essential safety protocols and logistical information for researchers,
scientists, and drug development professionals handling 4-Propyl-1-indanone.

Hazard Assessment and Personal Protective
Equipment (PPE)

Based on related compounds, 4-Propyl-1-indanone is presumed to be harmful if swallowed,
and potentially harmful upon skin contact or inhalation. It may also cause skin and eye
irritation.[1][2] A comprehensive approach to personal protection is therefore required.

Table 1: Personal Protective Equipment (PPE) for Handling 4-Propyl-1-indanone
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Protection Type

Specific Recommendations

Rationale

Eye Protection

Chemical safety goggles
compliant with EN166 (EU) or
OSHA 29 CFR 1910.133 (US)
standards.[1][2]

To protect against potential

splashes and eye irritation.

Hand Protection

Chemically resistant gloves
(e.g., nitrile, neoprene). Gloves
should be inspected before
use and disposed of after

contamination.

To prevent skin contact, as
related compounds can be

harmful.

Body Protection

A standard laboratory coat
should be worn and kept
buttoned. For larger quantities
or where splashing is likely, a
chemical-resistant apron is

recommended.

To protect skin from accidental

contact.

Respiratory Protection

Not typically required if
handled in a well-ventilated
area or a chemical fume hood.
[1] If dusts or aerosols are
generated, a NIOSH-approved

respirator may be necessary.

To avoid inhalation of
potentially harmful dust or

vapors.

Operational Plan for Safe Handling

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe laboratory environment.

Step-by-Step Handling Procedure:

e Preparation:

o Ensure a chemical fume hood is available and functioning correctly.

o Verify that an eyewash station and safety shower are accessible and unobstructed.[2]
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o Assemble all necessary equipment and reagents before commencing work.

o Don the appropriate PPE as detailed in Table 1.

e Handling:

o

Conduct all manipulations of 4-Propyl-1-indanone within a chemical fume hood to
minimize inhalation exposure.[1]

o

Avoid the formation of dust and aerosols.[3]

[¢]

Use a spatula or other appropriate tools for transferring the solid.

[¢]

Keep containers of the compound tightly closed when not in use.[3]

e Storage:

o Store 4-Propyl-1-indanone in a cool, dry, and well-ventilated area.[3]

o Keep it away from incompatible materials such as strong oxidizing agents.[2]

e Spill Management:

[e]

In the event of a small spill, carefully sweep up the solid material, avoiding dust
generation.

[e]

Place the spilled material into a sealed, labeled container for disposal.

o

Clean the spill area with an appropriate solvent and then wash with soap and water.

[¢]

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of chemical waste is essential to protect both individuals and the environment.

Waste Disposal Procedure:

e Containerization:
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o Collect all waste containing 4-Propyl-1-indanone, including contaminated consumables
(e.g., gloves, weighing paper), in a designated and clearly labeled waste container.

e Disposal:

o Dispose of the chemical waste through a licensed and approved waste disposal company.

[21[3]
o Do not discharge 4-Propyl-1-indanone into drains or the environment.[3][4]
o Follow all local, regional, and national regulations for hazardous waste disposal.[1]

Experimental Protocols and Data

As no specific experimental data for 4-Propyl-1-indanone was found, Table 2 presents data for
the related compound 1-indanone to provide an indication of its physical properties.

Table 2: Physical and Chemical Properties of 1-Indanone

Property Value Reference
Molecular Formula C9H80 [5]

Molar Mass 132.16 g/mol [5]
Appearance Colorless to light yellow solid [2][5]
Melting Point 38-42 °C [6]

Boiling Point 243-245 °C [6]

Flash Point >110 °C [2]

Safe Handling Workflow Diagram

The following diagram illustrates the key steps for the safe handling of 4-Propyl-1-indanone.
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Safe Handling Workflow for 4-Propyl-1-indanone
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Caption: Workflow for the safe handling of 4-Propyl-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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